Cas no 1805232-64-7 (5-Chloromethyl-2-cyano-3-(difluoromethyl)benzoic acid)

• Product Name: 5-Chloromethyl-2-cyano-3-(difluoromethyl)benzoic acid
• CAS No: 1805232-64-7
• MF: C₁₀H₆ClF₂NO₂
• MW: 245.609948635101
• CID: 4792107
• Update Time: 2025-10-21

5-Chloromethyl-2-cyano-3-(difluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloromethyl-2-cyano-3-(difluoromethyl)benzoic acid

• Inchi： 1S/C10H6ClF2NO2/c11-3-5-1-6(9(12)13)8(4-14)7(2-5)10(15)16/h1-2,9H,3H2,(H,15,16)
• InChI Key： OAPHDCFFSXRUOL-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=O)O)C(C#N)=C(C(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1

Additional information on 5-Chloromethyl-2-cyano-3-(difluoromethyl)benzoic acid

5-Chloromethyl-2-cyano-3-(difluoromethyl)benzoic Acid: A Comprehensive Overview

5-Chloromethyl-2-cyano-3-(difluoromethyl)benzoic acid, also known by its CAS number 1805232-64-7, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of benzoic acids, which are widely used in pharmaceuticals, agrochemicals, and materials science. The molecule features a benzoic acid backbone with three substituents: a chloromethyl group at the 5-position, a cyano group at the 2-position, and a difluoromethyl group at the 3-position. These substituents confer unique chemical properties, making it a valuable compound in various research and industrial settings.

The synthesis of 5-Chloromethyl-2-cyano-3-(difluoromethyl)benzoic acid involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high purity. Recent advancements in catalytic processes and green chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate key transformations, such as the formation of the cyano and difluoromethyl groups. These innovations not only improve yield but also reduce the environmental footprint of manufacturing this compound.

The structural complexity of 5-Chloromethyl-2-cyano-3-(difluoromethyl)benzoic acid makes it an interesting subject for both academic and industrial studies. Its unique combination of functional groups—chlorine, cyano, and difluoromethyl—provides opportunities for exploring novel chemical reactivity. For example, the cyano group can act as an electron-withdrawing substituent, influencing the electronic properties of the molecule. This characteristic is particularly useful in designing new materials with tailored electronic properties or in developing advanced pharmaceutical agents.

In terms of applications, 5-Chloromethyl-2-cyano-3-(difluoromethyl)benzoic acid has shown promise in several fields. In the pharmaceutical industry, it serves as a building block for synthesizing bioactive compounds with potential therapeutic effects. Recent studies have highlighted its role in drug design targeting specific diseases, such as cancer and infectious diseases. The compound's ability to form stable complexes with metal ions has also led to its use in coordination chemistry and catalysis.

The environmental impact of 5-Chloromethyl-2-cyano-3-(difluoromethyl)benzoic acid is another area of active research. Scientists are investigating its biodegradation pathways and toxicity profiles to ensure its safe use in industrial processes. Emerging findings suggest that under certain conditions, the compound can undergo rapid degradation, reducing its persistence in the environment. This knowledge is crucial for developing sustainable practices in chemical manufacturing.

In conclusion, 5-Chloromethyl-2-cyano-3-(difluoromethyl)benzoic acid, CAS number 1805232-64-7, is a versatile compound with significant potential across multiple disciplines. Its intricate structure and functional groups make it a valuable tool for researchers and industries alike. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.